methyl 2-[(3-{[(2-methylphenoxy)acetyl]amino}benzoyl)amino]benzoate

• IUPAC Name: methyl 2-[[3-[[2-(2-methylphenoxy)acetyl]amino]benzoyl]amino]benzoate
• InChI: InChI=1S/C24H22N2O5/c1-16-8-3-6-13-21(16)31-15-22(27)25-18-10-7-9-17(14-18)23(28)26-20-12-5-4-11-19(20)24(29)30-2/h3-14H,15H2,1-2H3,(H,25,27)(H,26,28)
• InChI Key: WDTMAKNGUCXZRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC=CC(=C2)C(=O)NC3=CC=CC=C3C(=O)OC
• Molecular Formula: C24H22N2O5
• Molecular Weight: 418.4 g/mol

Description

Methyl 2-[(3-{[(2-methylphenoxy)acetyl]amino}benzoyl)amino]benzoate is a compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as MMB, and it has been found to have various biochemical and physiological effects that make it a promising candidate for further study. In

Mechanism of Action

The mechanism of action of MMB involves the inhibition of certain enzymes that are involved in cellular processes such as DNA replication and protein synthesis. Specifically, MMB has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication. By inhibiting this enzyme, MMB can prevent the replication of cancer cells, leading to their death.
Biochemical and Physiological Effects:
MMB has been found to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of topoisomerase II activity, and anti-inflammatory properties. In addition, MMB has been found to have low toxicity levels, making it a promising candidate for further study.

Advantages and Limitations for Lab Experiments

One advantage of using MMB in lab experiments is its low toxicity levels, which make it a safer alternative to other compounds that may have harmful side effects. However, one limitation of using MMB is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of MMB, including further research into its potential applications in cancer treatment and inflammatory diseases. In addition, researchers could explore the use of MMB in combination with other compounds to enhance its effectiveness. Finally, researchers could also investigate the synthesis of analogs of MMB to identify compounds with even greater potential for scientific research.

Scientific Research Applications

MMB has been studied for its potential applications in scientific research, particularly in the field of cancer research. Research has shown that MMB has the ability to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. MMB has also been found to have anti-inflammatory properties, which could make it a potential treatment for inflammatory diseases.